Cas no 1325307-57-0 (Bz-IEGR-pNA acetate)

Bz-IEGR-pNA acetate is a chromogenic peptide substrate designed for the selective detection of serine protease activity, particularly thrombin and related enzymes. The compound features a para-nitroaniline (pNA) leaving group, which releases a yellow-colored product upon enzymatic cleavage, enabling spectrophotometric quantification at 405 nm. Its acetylated form enhances solubility and stability in aqueous buffers, making it suitable for kinetic assays and high-throughput screening. The benzoyl (Bz) and isoleucine-glutamic acid-glycine-arginine (IEGR) sequence ensures specificity for target proteases. This substrate is widely used in biochemical research, offering reliable performance in enzyme characterization and inhibitor studies.
Bz-IEGR-pNA acetate structure
Bz-IEGR-pNA acetate structure
Product Name:Bz-IEGR-pNA acetate
CAS No:1325307-57-0
MF:C34H47N9O11
MW:757.790687799454
MDL:MFCD00133580
CID:4762708
Update Time:2025-05-22

Bz-IEGR-pNA acetate Chemical and Physical Properties

Names and Identifiers

    • Bz-IEGR-pNA acetate
    • N-benzoyl-L-isoleucyl-L-alpha-glutamylglycyl-N-(4-nitrophenyl)-L-argininamide, monoacetate
    • Bz-IEGR-pNA (acetate)
    • Bz-Ile-Glu-Gly-Arg-pNA acetate
    • N-Benzoyl-Ile-Glu-Gly-Arg p-nitroanilide acetate salt, factor Xa substrate
    • MDL: MFCD00133580
    • Inchi: 1S/C32H43N9O9.C2H4O2/c1-3-19(2)27(40-28(45)20-8-5-4-6-9-20)31(48)39-24(15-16-26(43)44)29(46)36-18-25(42)38-23(10-7-17-35-32(33)34)30(47)37-21-11-13-22(14-12-21)41(49)50;1-2(3)4/h4-6,8-9,11-14,19,23-24,27H,3,7,10,15-18H2,1-2H3,(H,36,46)(H,37,47)(H,38,42)(H,39,48)(H,40,45)(H,43,44)(H4,33,34,35);1H3,(H,3,4)/t19-,23-,24-,27-;/m0./s1
    • InChI Key: ITXQNZUGLZNGBM-PJSBSAQXSA-N
    • SMILES: O=C([C@H]([C@@H](C)CC)NC(C1C=CC=CC=1)=O)N[C@H](C(NCC(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCC/N=C(\N)/N)=O)=O)CCC(=O)O.OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 19
  • Complexity: 1240
  • Topological Polar Surface Area: 330

Bz-IEGR-pNA acetate Pricemore >>

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Additional information on Bz-IEGR-pNA acetate

Bz-IEGR-pNA Acetate (CAS No. 1325307-57-0): A Comprehensive Guide to Its Properties and Applications

Bz-IEGR-pNA acetate (CAS No. 1325307-57-0) is a synthetic peptide substrate widely used in biochemical and pharmaceutical research. This compound is particularly valuable for studying enzyme kinetics, protease activity, and drug development. The Bz-IEGR-pNA acetate substrate is known for its high specificity and sensitivity, making it a preferred choice in laboratories focusing on proteolytic enzymes.

The chemical structure of Bz-IEGR-pNA acetate includes a benzoyl (Bz) group, an isoleucine-glutamic acid-glycine-arginine (IEGR) peptide sequence, and a para-nitroaniline (pNA) chromophore. This unique combination allows researchers to monitor enzymatic reactions through spectrophotometric analysis, as the release of pNA results in a measurable color change. The acetate salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various experimental setups.

One of the most common applications of Bz-IEGR-pNA acetate is in the study of serine proteases, such as thrombin and trypsin. These enzymes play critical roles in blood coagulation, digestion, and immune responses. By using Bz-IEGR-pNA acetate as a substrate, researchers can quantify enzyme activity, screen for inhibitors, and develop therapeutic agents targeting these proteases. This has significant implications for treating conditions like thrombosis, inflammation, and cancer.

In recent years, the demand for high-quality peptide substrates like Bz-IEGR-pNA acetate has surged due to advancements in drug discovery and personalized medicine. Researchers are increasingly exploring the potential of protease inhibitors in treating viral infections, including COVID-19. The ability of Bz-IEGR-pNA acetate to mimic natural peptide bonds makes it an invaluable tool for understanding viral protease mechanisms and designing antiviral drugs.

Another area where Bz-IEGR-pNA acetate is gaining attention is in biomarker discovery. Proteases are often overexpressed in diseases like cancer, and their activity can serve as a diagnostic or prognostic marker. By using Bz-IEGR-pNA acetate-based assays, scientists can identify novel biomarkers and develop targeted therapies. This aligns with the growing trend of precision medicine, where treatments are tailored to individual patients based on their molecular profiles.

The stability and reproducibility of Bz-IEGR-pNA acetate make it a reliable choice for high-throughput screening (HTS) platforms. Pharmaceutical companies and academic labs utilize this substrate to screen large compound libraries for potential drug candidates. The pNA chromophore provides a straightforward readout, enabling rapid data acquisition and analysis. This efficiency is crucial in accelerating drug development timelines and reducing costs.

For researchers working with Bz-IEGR-pNA acetate, proper handling and storage are essential to maintain its integrity. The compound should be stored at -20°C in a dry environment to prevent degradation. Reconstitution in appropriate buffers, such as Tris-HCl or PBS, is recommended to ensure optimal performance in assays. These practical tips are often sought after by scientists new to using peptide substrates.

In summary, Bz-IEGR-pNA acetate (CAS No. 1325307-57-0) is a versatile and indispensable tool in modern biochemical research. Its applications span from basic enzyme studies to cutting-edge drug discovery and biomarker identification. As the scientific community continues to explore the complexities of proteases and their roles in health and disease, Bz-IEGR-pNA acetate will remain a cornerstone of experimental workflows. Its combination of specificity, sensitivity, and ease of use ensures its relevance in advancing our understanding of biological processes and developing novel therapeutics.

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